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Compound of Interest

Compound Name:
Methyl 4-methoxypyridine-2-

carboxylate

Cat. No.: B1332702 Get Quote

CAS Number: 29681-43-4

This technical guide provides a comprehensive overview of Methyl 4-methoxypyridine-2-
carboxylate, a key intermediate in synthetic organic chemistry. It is intended for researchers,

scientists, and professionals in the field of drug development and materials science. This

document details the compound's physicochemical properties, spectroscopic data, synthesis

protocols, and its role as a versatile building block.

Physicochemical Properties
Methyl 4-methoxypyridine-2-carboxylate is a white to light yellow crystalline solid.[1][2][3] Its

fundamental properties are summarized in the table below, providing a quick reference for

laboratory use.
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Property Value Reference

Molecular Formula C₈H₉NO₃ [4][5]

Molecular Weight 167.16 g/mol [1][4]

CAS Number 29681-43-4 [6][7]

IUPAC Name
methyl 4-methoxypyridine-2-

carboxylate
[4]

Synonyms

4-Methoxypyridine-2-carboxylic

Acid Methyl Ester, Methyl 4-

Methoxypicolinate, 4-

Methoxypicolinic Acid Methyl

Ester

[2][3][4]

Melting Point 50.0 to 54.0 °C [2][3]

Boiling Point 280.4 °C at 760 mmHg [8]

Density 1.156 g/cm³ [8]

InChI Key
OJDKENGKKYVJLY-

UHFFFAOYSA-N
[1][4][8]

SMILES COC1=CC(=NC=C1)C(=O)OC [4]

Appearance
White to Light yellow powder to

crystal
[2][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of Methyl 4-methoxypyridine-
2-carboxylate. The following table summarizes its characteristic spectral data.
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Spectroscopy Data Reference

¹H NMR (360 MHz, CDCl₃)

δH 3.91 (3H, s), 4.02 (3H, s),

6.98 (1H, dd, J 3 and 6), 7.67

(1H, d, J 3), 8.54 (1H, d, J 6)

[1]

Infrared (IR) Spectra

ATR-Neat spectra are

available and have been

recorded on a Bruker Tensor

27 FT-IR instrument.

[4]

Raman Spectra

FT-Raman spectra are

available and have been

recorded on a Bruker

MultiRAM Stand Alone FT-

Raman Spectrometer.

[4]

Synthesis Protocols
The synthesis of Methyl 4-methoxypyridine-2-carboxylate can be achieved through various

methods. Below are detailed experimental protocols from the literature.

Protocol 1: From 4-Chloropyridine-2-carboxylic acid
methyl ester hydrochloride
This protocol involves the nucleophilic substitution of a chloro group with a methoxy group.

Experimental Procedure:

Dissolve 4-Chloropyridine-2-carboxylic acid methyl ester hydrochloride (25 g, 0.12 mol) in

methanol (200 ml).

Heat the solution at reflux for 66 hours.

Evaporate the solvent under reduced pressure.

Partition the residue between dichloromethane and a saturated sodium hydrogencarbonate

solution.
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Separate the organic layer, wash it with brine, and dry it over sodium sulphate.

Concentrate the organic layer to yield Methyl 4-methoxypyridine-2-carboxylate (17.6 g,

88% yield) as a yellow crystalline solid.[1]

4-Chloropyridine-2-carboxylic acid methyl ester HCl Reflux in Methanol (66h)Dissolve Evaporation &
Partitioning (DCM/NaHCO3)

Reaction Drying (Na2SO4) &
Concentration

Extraction Methyl 4-methoxypyridine-2-carboxylateIsolation

Click to download full resolution via product page

Caption: Synthesis workflow for Protocol 1.

Protocol 2: From 2-Pyridinecarboxylic acid
This multi-step synthesis involves chlorination followed by esterification and methoxylation.

Experimental Procedure:

Add 2-Pyridinecarboxylic acid (9.92g, 80.7mmol) and sodium bromide (0.90g, 8.7mmol) to

thionyl chloride (70mL).

Heat the mixture under reflux for 16 hours.

Concentrate the reaction mixture under vacuum and cool to 0°C.

Carefully add methanol (30mL) and heat the reaction under reflux for 36 hours.

Remove the solvent under vacuum.

Dissolve the residue in CH₂Cl₂ (100mL) and add sodium carbonate (12.8g, 121mmol). Stir

for 3 hours.

Add water (100mL) and extract with CH₂Cl₂ (5x50mL).

Combine the organic extracts, dry over MgSO₄, and concentrate under vacuum.

Purify the crude residue by flash chromatography (SiO₂) to obtain Methyl 4-
methoxypyridine-2-carboxylate as white needle-like crystals (9.03g, 67% yield).[9]
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Applications in Research and Development
Methyl 4-methoxypyridine-2-carboxylate is a valuable intermediate in the synthesis of more

complex molecules. Its primary application lies in its use as a building block for substituted

terpyridine ligands, which are utilized in protein purification.[10] While this specific compound

does not have widely reported direct biological activities, the pyridine core is a common

scaffold in medicinal chemistry. Related quinoline derivatives have shown potential as

antioxidant, anticancer, and antimicrobial agents, suggesting that derivatives of Methyl 4-
methoxypyridine-2-carboxylate could be explored for similar therapeutic applications.[11]
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Caption: Role as a chemical intermediate.

Safety and Handling
Methyl 4-methoxypyridine-2-carboxylate is associated with certain hazards and should be

handled with appropriate safety precautions.

Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).[4] May

cause respiratory irritation (H335).[4]
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Precautionary Measures: Use only in a well-ventilated area. Wear protective gloves, eye

protection, and face protection. In case of contact with skin, wash with plenty of water. If in

eyes, rinse cautiously with water for several minutes.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1332702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

